Cas no 61146-94-9 (Acetic acid, [(2-methyl-1-oxo-2-propenyl)thio]-, 1-methylethyl ester)

• Product Name: Acetic acid, [(2-methyl-1-oxo-2-propenyl)thio]-, 1-methylethyl ester
• CAS No: 61146-94-9
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 490741
• PubChem ID: 71399022
• Update Time: 2025-04-19

Acetic acid, [(2-methyl-1-oxo-2-propenyl)thio]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-methyl-1-oxo-2-propenyl)thio]-, 1-methylethyl ester
• propan-2-yl 2-(2-methylprop-2-enoylsulfanyl)acetate
• Propan-2-yl [(2-methylacryloyl)sulfanyl]acetate
• 61146-94-9
• DTXSID30820410

• Inchi： 1S/C9H14O3S/c1-6(2)9(11)13-5-8(10)12-7(3)4/h7H,1,5H2,2-4H3
• InChI Key： HGUFISZNEWKPMM-UHFFFAOYSA-N
• SMILES： S(C(C(=C)C)=O)CC(=O)OC(C)C

Computed Properties

• Exact Mass: 202.06642
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37